Cas no 16211-06-6 (Phosphorothioic acid,O,O-diethyl O-(1,2,2-trimethylpropyl) ester)
16211-06-6 structure
Product Name:Phosphorothioic acid,O,O-diethyl O-(1,2,2-trimethylpropyl) ester
CAS No:16211-06-6
MF:C10H23O3PS
MW:254.326583147049
CID:145949
PubChem ID:85974
Update Time:2025-04-19
Phosphorothioic acid,O,O-diethyl O-(1,2,2-trimethylpropyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphorothioic acid,O,O-diethyl O-(1,2,2-trimethylpropyl) ester
- 3,3-dimethylbutan-2-yloxy-diethoxy-sulfanylidene-lambda5-phosphane
- DTXSID70936640
- UNII-NED2RB5PKW
- ENT 24,943
- Bayer22893
- O,O-Diethyl O-(1,2,2-trimethylpropyl)phosphorothioate
- Phosphorothioic acid, O,O-diethyl O-1,2,2-trimethylpropyl ester
- NED2RB5PKW
- o-(3,3-dimethylbutan-2-yl) o,o-diethyl phosphorothioate
- 16211-06-6
- O,O-Diethyl O-(1,2,2-trimethylpropyl) =phosphorothioate
- Bayer-22893
- Bayer 22893
- O,O-Diethyl O-(1,2,2-trimethylpropyl) phosphorothioate
- Phosphorothioic acid, O,O-diethyl O-(1,2,2-trimethylpropyl) ester
-
- Inchi: 1S/C10H23O3PS/c1-7-11-14(15,12-8-2)13-9(3)10(4,5)6/h9H,7-8H2,1-6H3
- InChI Key: XVIZOHJLBFSEDC-UHFFFAOYSA-N
- SMILES: S=P(OCC)(OCC)OC(C)C(C)(C)C
Computed Properties
- Exact Mass: 254.11069
- Monoisotopic Mass: 254.11055276g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 59.8Ų
Experimental Properties
- PSA: 27.69
Phosphorothioic acid,O,O-diethyl O-(1,2,2-trimethylpropyl) ester Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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